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dodemorph acetate volatility and drift mitigation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dodemorph acetate

CAS No.: 31717-87-0

Cat. No.: S569962

Dodemorph Acetate: Core Properties & Data

The table below summarizes the key identifying and physical property information available for dodemorph

acetate.
Property Value | Description Source | Context
Common Name Dodemorph acetate [1]

Molecular Formula C20H39NO3 [1]

Molecular Weight 341.5 g/mol [1]

Chemical Class Morpholine fungicide [1]

Storage Condition Store at room temperature (20 - 25 Indicates stability at standard lab
°C) [1] conditions.

Vapor Pressure Information not found in search A key data gap for volatility
results assessment.

Henry's Law Information not found in search A key data gap for volatility

Constant results assessment.
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Drift Mitigation Strategies & Mechanisms

While direct data on dodemorph is limited, robust scientific and patent literature details approaches for

reducing pesticide drift. The following strategies can be applied to formulations containing dodemorph

acetate.

Use of Cationic Polymers

A prominent technological solution involves incorporating certain cationic polymers (polymers with a

positive charge) into the spray tank mixture [2].

¢ Mechanism of Action: These polymers work primarily by increasing the viscoelasticity of the spray
liquid. This enhances the resistance of droplets to break-up, leading to the formation of larger, more
uniform droplets that are less susceptible to wind drift [2].
¢ Key Requirements: The polymer must contain at least one quaternary nitrogen atom in its
structure for effectiveness. Examples of suitable monomers for creating such polymers include [2]:
o Quaternary N-vinyl imidazoles (e.g., 3-methyl vinyl-imidazolium methyl sulfate)
o Diallylamines (e.g., N,N-diallyl-N,N-dimethyl ammonium chloride)
o Quaternary aminoalkyl acrylates/methacrylates

The diagram below illustrates how these cationic polymers function to reduce drift.
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General Formulation Principles

Other formulation strategies can also reduce the inherent volatility of active ingredients.

¢ Microencapsulation: This technique involves enclosing the pesticide within a polymeric shell,
creating tiny capsules. This shell acts as a physical barrier, controlling the release of the Al and
significantly reducing its initial volatility [3].

e Use of Low-Volatility Salts and Adjuvants: Formulating the active ingredient as a salt with low
volatility or adding specific adjuvants (e.g., certain fatty acid amides) can interact with the Al and
lower its vapor pressure, thereby reducing its tendency to volatilize [3].

Experimental Protocol: Drift Reduction Agent
Screening

This protocol provides a methodology for evaluating the effectiveness of cationic polymers in reducing drift

for a formulation containing dodemorph acetate.

Aim: To screen and quantify the efficacy of cationic polymers as drift control agents for a dodemorph

acetate formulation.

Materials:

e Technical-grade dodemorph acetate.

e Candidate cationic polymers (e.g., Polyquaternium derivatives).
e Surfactants and other formulation aids.

o Laser diffraction particle size analyzer.

e Wind tunnel apparatus.

e Patternator or collection papers.

e Standard laboratory glassware and stirring equipment.

Methodology:

e Formulation Preparation:

o Prepare a series of trial formulations with a constant concentration of dodemorph acetate.
o Vary the type and concentration of the cationic polymer (e.g., 0.1%, 0.5%, 1.0% wi/w).
o Include a control formulation without any polymer.
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¢ Droplet Size Analysis:

o Use a laser diffraction analyzer to measure the Droplet Size Spectrum (Dv10, Dv50, Dv90) of
each formulation.

o Key Metric: Calculate the Volume Median Diameter (VMD, Dv50). A higher VMD indicates a
coarser spray with lower drift potential.

¢ Wind Tunnel Testing:

o Spray the formulations in a controlled wind tunnel under standardized conditions (wind speed,
nozzle type, pressure).

o Use a patternator or sensitive collection papers downwind to collect the spray.

o Key Metric: Measure the Drift Potential by quantifying the percentage of the total spray
volume that drifts beyond a specified downwind distance.

Data Interpretation: Compare the VMD and Drift Potential of the polymer-containing formulations against
the control. Effective polymers will show a statistically significant increase in VMD and a decrease in Drift

Potential.

Technical Support FAQs

Q1: What is the most critical property to look for in a drift control agent for aqueous sprays? The
agent should be a water-soluble polymer containing quaternary nitrogen atoms. This chemical structure

is proven to effectively increase droplet size and reduce driftable fines [2].

Q2: We are developing a new formulation. Should we prioritize microencapsulation or tank-mix

adjuvants for drift control? This depends on the development stage and goal.

e Microencapsulation is a built-in, robust solution that reduces volatility and can offer controlled
release. It is ideal for a final, proprietary product but requires complex R&D [3].

¢ Tank-mix adjuvants (like cationic polymers) offer flexibility and are easier to test and adopt for
existing formulations. They are excellent for rapid screening and solving drift issues without
reformulating the core product [2].

Q3: How can we experimentally verify if our formulation has a volatility problem? A direct method is
the Volatility Chamber Test. Place a known amount of formulation in an open container inside a sealed

chamber (e.g., a desiccator). Maintain a controlled temperature and airflow. After a set period, analyze the Al
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collected on traps (e.g., polyurethane foam or resin) placed within the chamber to quantify the amount that

has volatilized.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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acetate-volatility-and-drift-mitigation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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